Cas no 2680846-90-4 (benzyl N-methyl-N-2-(prop-2-en-1-yloxy)ethylcarbamate)

• Product Name: benzyl N-methyl-N-2-(prop-2-en-1-yloxy)ethylcarbamate
• CAS No: 2680846-90-4
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• MDL: MFCD32844432
• CID: 5651582
• PubChem ID: 165919429
• Update Time: 2025-11-01

benzyl N-methyl-N-2-(prop-2-en-1-yloxy)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28278501
• benzyl N-methyl-N-[2-(prop-2-en-1-yloxy)ethyl]carbamate
• 2680846-90-4
• benzyl N-methyl-N-2-(prop-2-en-1-yloxy)ethylcarbamate

• MDL： MFCD32844432
• Inchi： 1S/C14H19NO3/c1-3-10-17-11-9-15(2)14(16)18-12-13-7-5-4-6-8-13/h3-8H,1,9-12H2,2H3
• InChI Key： FISZLJOPNZSKOS-UHFFFAOYSA-N
• SMILES： O(CC=C)CCN(C(=O)OCC1C=CC=CC=1)C

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.8Ų

Additional information on benzyl N-methyl-N-2-(prop-2-en-1-yloxy)ethylcarbamate

Professional Introduction to Benzyl N-methyl-N-2-(prop-2-en-1-yloxy)ethylcarbamate (CAS No. 2680846-90-4)

Benzyl N-methyl-N-2-(prop-2-en-1-yloxy)ethylcarbamate, a compound with the chemical identifier CAS No. 2680846-90-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry and drug development. The structural uniqueness of this molecule, characterized by its benzyl and carbamate functional groups, makes it a subject of considerable interest for researchers exploring novel therapeutic agents.

The molecular structure of Benzyl N-methyl-N-2-(prop-2-en-1-yloxy)ethylcarbamate consists of a benzyl group attached to a carbamate moiety, which is further linked to an N-methyl-N-(prop-2-enyloxy)ethyl chain. This configuration imparts specific physicochemical properties that are crucial for its potential applications in drug design. The presence of the prop-2-enyloxy group introduces a hydrophobic region, enhancing the compound's solubility in organic solvents, while the carbamate group provides a site for further chemical modifications, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in carbamate-based compounds due to their demonstrated efficacy in various biological assays. The benzyl N-methyl-N-2-(prop-2-en-1-yloxy)ethylcarbamate has been investigated for its potential pharmacological activities, particularly in the context of central nervous system (CNS) disorders. Preliminary studies suggest that this compound may exhibit properties relevant to neuroprotection and cognitive enhancement. These findings are particularly intriguing given the increasing prevalence of neurodegenerative diseases worldwide, highlighting the need for innovative therapeutic strategies.

One of the most compelling aspects of Benzyl N-methyl-N-2-(prop-2-en-1-yloxy)ethylcarbamate is its synthetic accessibility. The compound can be readily prepared through well-established organic reactions, making it an attractive scaffold for medicinal chemists seeking to develop novel analogs with improved pharmacokinetic profiles. The benzyl group, in particular, serves as a versatile handle for further functionalization, allowing researchers to explore modifications that could enhance bioavailability or target specific biological pathways.

The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of Benzyl N-methyl-N-2-(prop-2-en-1-yloxy)ethylcarbamate at the molecular level. Advanced computational techniques have enabled researchers to predict binding interactions with biological targets, providing valuable insights into the compound's mechanism of action. These simulations have also been used to optimize synthetic routes, reducing experimental trial-and-error and accelerating the drug discovery process.

Recent advancements in biocatalysis have opened new avenues for the synthesis and modification of carbamate-based compounds. Enzymatic approaches offer a sustainable and efficient alternative to traditional chemical synthesis, reducing waste and improving yields. The application of biocatalytic methods to Benzyl N-methyl-N-2-(prop-2-en-1-yloxy)ethylcarbamate could lead to novel derivatives with enhanced therapeutic potential and reduced environmental impact.

The pharmacokinetic properties of Benzyl N-methyl-N-2-(prop-2-en-1-yloxy)ethylcarbamate are another area of active investigation. Studies have shown that modifications to the prop-2-enyloxy group can significantly influence metabolic stability and distribution within the body. By carefully tuning these structural elements, researchers aim to develop derivatives that exhibit optimal pharmacokinetic profiles, including improved bioavailability and reduced toxicity.

Future directions in the study of Benzyl N-methyl-N-2-(prop-2-en-1-yloxy)ethylcarbamate include exploring its potential as an intermediate in multi-target drug design. The compound's unique structural features make it an ideal candidate for generating hybrid molecules that target multiple pathways simultaneously. Such multitargeted approaches have gained significant traction in recent years due to their ability to address complex diseases more effectively than single-target therapies.

The impact of green chemistry principles on pharmaceutical research cannot be overstated. The development of environmentally friendly synthetic methods for compounds like Benzyl N-methyl-N-2-(prop-2-en-1-yloxy)ethylcarbamate is essential for ensuring sustainable drug production. Innovations in solvent systems, catalysis, and process optimization are critical for minimizing environmental footprints while maintaining high yields and purity standards.

In conclusion, Benzyl N-methyl-N-2-(prop-2-en-1-yloxy)ethylcarbamate (CAS No. 2680846-90-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structure, combined with its synthetic versatility and potential biological activities, positions it as a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.